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Compound of Interest

Compound Name: Methocarbamol-d5

Cat. No.: B564683

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and regulatory compliance.
This guide provides essential information and step-by-step procedures for the safe disposal of
Methocarbamol-d5, a deuterated analog of the muscle relaxant Methocarbamol.

Understanding the Regulatory Landscape

The disposal of pharmaceutical waste, including deuterated compounds like Methocarbamol-
d5, is governed by a framework of regulations from agencies such as the Environmental
Protection Agency (EPA) and the Drug Enforcement Administration (DEA).[1][2] The primary
regulation to consider is the Resource Conservation and Recovery Act (RCRA), which provides
the EPA with the authority to control hazardous waste from its creation to its disposal.[2]

In 2019, the EPA introduced a new rule, often referred to as Subpart P, which sets forth specific
requirements for the management of hazardous waste pharmaceuticals at healthcare facilities.
[1] A key provision of Subpart P is the prohibition of flushing hazardous waste pharmaceuticals
down drains.[1][3]

Hazard Identification

According to safety data sheets (SDS), Methocarbamol is classified as harmful if swallowed
and may cause allergic skin reactions or asthma-like symptoms if inhaled.[4] While specific
disposal guidelines for the deuterated form (d5) are not explicitly detailed in the provided
search results, the disposal of deuterated compounds generally follows the same principles as
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their non-deuterated counterparts, with a primary focus on the compound's chemical properties

and associated hazards.

Key Hazard Information for Methocarbamol:

Hazard Statement

Classification

Precautionary Measures

Harmful if swallowed

Acute Toxicity, Oral (Category
4)

Do not eat, drink or smoke
when using this product. If
swallowed, call a poison center

or doctor. Rinse mouth.

May cause an allergic skin

reaction

Skin Sensitization (Category 1)

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Wear protective gloves. If
on skin, wash with plenty of

soap and water.

May cause allergy or asthma
symptoms or breathing

difficulties if inhaled

Respiratory Sensitization

(Category 1)

In case of inadequate
ventilation wear respiratory
protection. If inhaled and
breathing is difficult, remove to

fresh air.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the proper disposal of

Methocarbamol-d5 in a laboratory setting.

o Waste Characterization: The first step is to determine if the Methocarbamol-d5 waste is

considered hazardous under RCRA. This determination should be based on the compound's

characteristics of ignitability, corrosivity, reactivity, and toxicity. Given that Methocarbamol is

harmful if swallowed, it may be classified as toxic.

e Segregation: Properly segregate Methocarbamol-d5 waste from other laboratory waste

streams. It should be collected in a designated, properly labeled, and sealed container.[5] Do

not mix it with non-hazardous waste.
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o Container Labeling: The waste container must be clearly labeled as "Hazardous Waste" and
include the chemical name "Methocarbamol-d5" and any other relevant hazard warnings.

o Storage: Store the sealed hazardous waste container in a designated, secure area away
from incompatible materials.[6] The storage area should be well-ventilated.

e Engage a Licensed Waste Hauler: Arrange for the collection and disposal of the
Methocarbamol-d5 waste by a licensed hazardous waste disposal company. These
companies are equipped to transport and dispose of chemical waste in accordance with all
federal, state, and local regulations.[1]

o Documentation: Maintain accurate records of the waste generated and its disposal, including
the date, quantity, and the name of the disposal company. This documentation is crucial for
regulatory compliance.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of
Methocarbamol-d5.

Caption: Disposal workflow for Methocarbamol-d5.

Disclaimer: This information is intended as a general guide. Researchers must always consult
their institution's specific safety protocols and comply with all applicable federal, state, and local
regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
e 2. danielshealth.com [danielshealth.com]

» 3. easyrxcycle.com [easyrxcycle.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b564683?utm_src=pdf-body
https://www.synergy-recycling.co.uk/deuterium-d
https://www.benchchem.com/product/b564683?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://easyrxcycle.com/pharmaceutical-disposal-guide
https://www.benchchem.com/product/b564683?utm_src=pdf-body
https://www.benchchem.com/product/b564683?utm_src=pdf-body
https://www.benchchem.com/product/b564683?utm_src=pdf-custom-synthesis
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://easyrxcycle.com/pharmaceutical-disposal-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. ethz.ch [ethz.ch]

6. Disposal of deuterium (D2) — Synergy Recycling [synergy-recycling.co.uk]

¢ To cite this document: BenchChem. [Proper Disposal of Methocarbamol-d5: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564683#methocarbamol-d5-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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